Cas no 1804550-54-6 (4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804550-54-6
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4912253
• Update Time: 2025-10-21

4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-6-4-13-3-5(1-2-12)7(6)14(15)16/h3-4H,1H2
• InChI Key： XUALPDAHKXXHMY-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=CC(CC#N)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 1.5
• Topological Polar Surface Area: 91.7

Additional information on 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile

Professional Introduction to 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804550-54-6)

4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804550-54-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, featuring a nitro group, a trifluoromethoxy substituent, and an acetonitrile moiety on a pyridine backbone, presents a versatile platform for synthetic chemistry and drug discovery applications.

The structural composition of 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile makes it particularly valuable for the development of novel bioactive molecules. The presence of the nitro group introduces a region of high electrophilicity, which can be exploited in various chemical transformations, while the trifluoromethoxy group enhances lipophilicity and metabolic stability—key factors in medicinal chemistry. The acetonitrile side chain further contributes to solubility and reactivity, making this compound a promising intermediate in synthetic pathways.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their broad spectrum of biological activities. Pyridine derivatives, in particular, have been extensively studied for their potential as pharmacophores in the treatment of various diseases. Among these derivatives, 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile stands out for its ability to serve as a precursor in the synthesis of more complex molecules with therapeutic implications.

One of the most compelling applications of 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of this compound, researchers can fine-tune its interactions with kinase targets, leading to the discovery of potent and selective inhibitors. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various kinases, making them attractive candidates for further development.

The trifluoromethoxy group in 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile is particularly noteworthy for its ability to modulate pharmacokinetic properties. Fluoro-substituents are known to enhance binding affinity and metabolic stability, which can significantly improve drug efficacy and reduce side effects. This feature has prompted researchers to explore its potential in designing next-generation therapeutics. For instance, studies have shown that incorporating this moiety into kinase inhibitors can lead to compounds with improved pharmacokinetic profiles compared to their non-fluoro counterparts.

Another area where 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile has shown promise is in the synthesis of agrochemicals. The unique reactivity of its nitro and acetonitrile groups allows for diverse functionalization strategies, enabling the creation of novel pesticides and herbicides with enhanced efficacy and environmental compatibility. In particular, researchers have been interested in developing fluorinated pyridine derivatives as they exhibit greater resistance to degradation and improved bioavailability.

The synthesis of 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the nitration of a pyridine precursor followed by selective functionalization at the 3-position with a trifluoromethoxy group. Subsequent introduction of the acetonitrile moiety at the 5-position completes the synthesis. This route underscores the compound's role as a versatile building block in synthetic chemistry.

Advances in computational chemistry have further enhanced the utility of 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile by enabling rapid virtual screening and molecular docking studies. These computational methods allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. Such high-throughput virtual screening has been instrumental in identifying novel drug candidates derived from this compound.

The growing interest in fluorinated heterocycles has also spurred innovation in synthetic methodologies tailored to introduce fluorine atoms efficiently into complex molecular frameworks. Techniques such as cross-coupling reactions and metal-catalyzed fluorination have become increasingly important for constructing fluorinated pyridines like 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile. These advancements not only improve synthetic efficiency but also open up new possibilities for designing structurally diverse libraries for drug discovery.

In conclusion, 4-Nitro-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804550-54-6) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and agrochemicals. As research continues to evolve, this compound will undoubtedly play an increasingly important role in advancing both pharmaceuticals and sustainable agriculture.